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Compound of Interest

Compound Name: Axitinib-d3

Cat. No.: B1147086

Introduction

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor of vascular
endothelial growth factor receptors (VEGFRS) 1, 2, and 3. It is utilized in cancer research and
for the treatment of advanced renal cell carcinoma. Axitinib-d3 is the deuterium-labeled form
of Axitinib, in which three hydrogen atoms on the N-methyl group have been replaced with
deuterium. This stable isotope-labeled compound is an ideal internal standard for quantitative
bioanalytical assays using mass spectrometry (MS), such as liquid chromatography-mass
spectrometry (LC-MS), to study the pharmacokinetics and metabolism of Axitinib.

Accurate and consistent preparation of stock and working solutions is critical for generating
reliable and reproducible experimental data. This document provides detailed protocols for the
preparation, storage, and handling of Axitinib-d3 solutions for research applications.

Physicochemical and Solubility Data

Summarized below are the key properties of Axitinib-d3. It is crucial to use high-purity,
anhydrous solvents for optimal solubility, as hygroscopic solvents can significantly reduce the
dissolution of the compound.[1]

Table 1: Physicochemical Properties of Axitinib-d3

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1147086?utm_src=pdf-interest
https://www.benchchem.com/product/b1147086?utm_src=pdf-body
https://www.benchchem.com/product/b1147086?utm_src=pdf-body
https://www.benchchem.com/product/b1147086?utm_src=pdf-body
https://www.medchemexpress.com/axitinib-d3.html
https://www.benchchem.com/product/b1147086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
N-(methyl-d3)-2-[[3-[(1E)-2-(2-

Chemical Name pyridinyl)ethenyl]-1H-indazol-6-  [2]
ylJthio]benzamide

Molecular Formula C22H15D3N40OS [1]

Molecular Weight 389.49 g/mol [11[3]

CAS Number 1126623-89-9 [1][3]

Appearance Off-white to light yellow solid [1]

Table 2: Solubility of Axitinib-d3 in Common Organic Solvents

Solvent Solubility

Notes Reference

5.56 mg/mL (14.28
mM)

DMSO

Requires sonication

and warming to 60°C

for complete [1]
dissolution. Use fresh,
anhydrous DMSO.

Acetonitrile Soluble

Quantitative data not
specified; suitable for [4]

working solutions.

Methanol Soluble

Quantitative data not
specified; suitable for [4]

working solutions.

Required Materials and Equipment

3.1 Materials & Reagents:

¢ AXxitinib-d3 solid powder (CAS: 1126623-89-9)

o Dimethyl sulfoxide (DMSO), anhydrous, =99.7% purity
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e Methanol (MeOH), HPLC or LC-MS grade

o Acetonitrile (ACN), HPLC or LC-MS grade

» Sterile, amber glass vials or polypropylene microcentrifuge tubes with screw caps

3.2 Equipment:

Calibrated analytical balance (readable to at least 0.01 mg)

Vortex mixer

Water bath or heat block (optional, for warming)

Sonicator

Calibrated micropipettes (P10, P100, P1000) and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions

Handle Axitinib-d3 in accordance with its Safety Data Sheet (SDS).

As the toxicological properties may not be fully characterized, treat the compound as
potentially hazardous.

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, to prevent eye and
skin contact.

Wash hands thoroughly after handling.

Experimental Protocols

5.1 Protocol 1: Preparation of a 10 mM Axitinib-d3 Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration primary stock solution. DMSO
is the recommended solvent due to its higher solubilizing capacity for this compound.

» Equilibration: Before opening, allow the vial of Axitinib-d3 solid to equilibrate to room
temperature for at least 1 hour.[3] This prevents condensation of atmospheric moisture onto
the compound.

e Mass Calculation: Calculate the mass of Axitinib-d3 required. For example, to prepare 1 mL
of a 10 mM stock solution: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular
Weight ( g/mol ) / 1000 *Mass (mg) = 10 mM x 1 mL x 389.49 / 1000 = 3.895 mg

e Weighing: Accurately weigh the calculated mass of Axitinib-d3 powder into a sterile,
appropriately sized amber vial.

e Solvent Addition: Add the calculated volume (e.g., 1 mL) of fresh, anhydrous DMSO to the
vial.

» Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the solid is not fully
dissolved, sonicate the vial for 10-15 minutes. Gentle warming to 60°C can also aid
dissolution.[1]

» Visual Inspection: Visually inspect the solution against a light source to ensure there are no
visible particles and the solution is clear.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes (e.g., 20 pL) in tightly sealed, clearly labeled vials.

[11[5]
o Storage: Store the aliquots as recommended in Table 3.
5.2 Protocol 2: Preparation of Axitinib-d3 Working Solutions

Working solutions are prepared by diluting the primary stock solution to the final concentrations
required for the experimental assay. The diluent should be compatible with the analytical
method (e.g., methanol or acetonitrile for LC-MS applications).
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e Thaw Stock: Remove a single aliquot of the 10 mM Axitinib-d3 stock solution from the
freezer and allow it to thaw completely at room temperature.

« Dilution Calculation (C1V1 = C2V2): Calculate the volume of the stock solution needed to
prepare the desired working solution. For example, to prepare 1 mL of a 100 uM working
solution from a 10 mM stock: V1 = (C2 x V2) / C1 *V1 = (100 uM x 1 mL) / 10,000 uM = 0.01
mL (or 10 pL)

o Preparation: In a new labeled vial, add 990 L of the desired solvent (e.g., methanol). Add 10
uL of the 10 mM stock solution.

e Mixing: Cap the vial and vortex thoroughly to ensure homogeneity.

» Serial Dilutions: This working solution can be used for further serial dilutions to generate a
calibration curve or other required concentrations.

e Usage: It is recommended to prepare fresh working solutions daily for optimal results.[3]
Storage and Stability
Proper storage is essential to maintain the integrity of Axitinib-d3.

Table 3: Recommended Storage and Stability Conditions
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BENCHE

Form Temperature Duration Notes Reference

Store tightly
) sealed, away

Solid Powder -20°C > 2 years ] [3]
from moisture
and light.

_ Aliquot to avoid

Stock Solution

] -20°C Up to 1 month freeze-thaw [1][3]

(in DMSO)
cycles.
Recommended
for long-term

Stock Solution )

) -80°C Up to 6 months storage. Aliquot [1][5]

(in DMSO) ]
to avoid freeze-
thaw cycles.

Visualizations
Workflow for Preparation of Axitinib-d3 Solutions
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Solution Preparation Workflow

( Step 1: Weigh Solid \
Equilibrate Axitinib-d3 vial to RT.
Accurately weigh 3.9 mg of powder.

Dissolution

( Step 2: Prepare Stock \

Add 1 mL of anhydrous DMSO to solid.
Vortex, sonicate, and/or warm to dissolve.
Result: 10 mM Stock Solution.

Step 3: Aliquot & Store

Dispense stock into single-use vials.
Label clearly.

Store at -80°C for up to 6 months.

Step 4: Prepare Working Solution

Thaw one stock aliquot.

Dilute 10 pL of stock with 990 uL of MeOH.
Vortex to mix.

Result: 100 uM Working Solution.

Step 5: Use or Dilute Further

Use immediately for experiments or
perform further serial dilutions as needed.

Ve

Click to download full resolution via product page

Caption: Workflow for Axitinib-d3 stock and working solution preparation.

Axitinib Signaling Pathway Inhibition
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Mechanism of Action
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Angiogenesis
(Tumor Growth)
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Caption: Axitinib inhibits VEGFR signaling, blocking angiogenesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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